Cas no 2229417-91-6 (2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline
• CAS No: 2229417-91-6
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 6450405
• PubChem ID: 165660107
• Update Time: 2025-11-06

2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline
• EN300-1762676
• 2-fluoro-N,N-dimethyl-4-{[1-(methylamino)cyclopropyl]methyl}aniline
• 2229417-91-6

• Inchi： 1S/C13H19FN2/c1-15-13(6-7-13)9-10-4-5-12(16(2)3)11(14)8-10/h4-5,8,15H,6-7,9H2,1-3H3
• InChI Key： WROCLMLUPLWTOU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1(CC1)NC)N(C)C

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline

Introduction to 2-Fluoro-N,N-Dimethyl-4-{1-(Methylamino)cyclopropylmethyl}Aniline (CAS No. 2229417-91-6)

2-Fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline (CAS No. 2229417-91-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a fluorinated aromatic ring, a dimethylamino group, and a cyclopropylmethyl moiety substituted with a methylamino group. These structural features contribute to its distinct chemical and biological properties, making it a valuable candidate for further investigation.

The synthesis of 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline involves a series of well-defined chemical reactions, including the formation of the cyclopropyl ring, the introduction of the fluorine atom, and the subsequent functionalization with the dimethylamino and methylamino groups. The synthetic route is typically optimized to ensure high yields and purity, which are crucial for downstream applications such as drug discovery and development.

Recent studies have highlighted the potential of 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline as a lead compound in the development of novel therapeutic agents. One notable area of research is its activity as a modulator of specific receptors or enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent binding affinity to certain G protein-coupled receptors (GPCRs), which are key targets for many pharmaceutical interventions.

In addition to its receptor modulating properties, 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline has been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibition is a critical mechanism in many therapeutic strategies, particularly in the treatment of diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Studies have demonstrated that this compound can effectively inhibit the activity of certain kinases and proteases, which are implicated in these conditions.

The pharmacokinetic profile of 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline is another important aspect that has been explored in recent research. Pharmacokinetic studies provide essential information on how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are desirable attributes for a potential drug candidate.

To further evaluate the therapeutic potential of 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the safety and efficacy of the compound. For example, in rodent models of inflammatory diseases, administration of this compound resulted in significant reductions in inflammatory markers and improved clinical outcomes. Similarly, in models of neurodegenerative disorders, the compound showed neuroprotective effects and improved cognitive function.

The safety profile of 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline has also been extensively evaluated. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its continued development as a potential therapeutic agent.

In conclusion, 2-fluoro-N,N-dimethyl-4-{1-(methylamino)cyclopropylmethyl}aniline (CAS No. 2229417-91-6) represents an exciting new molecule with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research aims to optimize its pharmacological profile and explore its potential in treating various diseases, contributing to advancements in drug discovery and healthcare innovation.